3-(Hexyloxy)-N-(4-methoxyphenethyl)aniline

• IUPAC Name: 3-hexoxy-N-[2-(4-methoxyphenyl)ethyl]aniline
• InChI: InChI=1S/C21H29NO2/c1-3-4-5-6-16-24-21-9-7-8-19(17-21)22-15-14-18-10-12-20(23-2)13-11-18/h7-13,17,22H,3-6,14-16H2,1-2H3
• InChI Key: MECVYIAMWPLPKW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=CC(=C1)NCCC2=CC=C(C=C2)OC
• Molecular Formula: C21H29NO2
• Molecular Weight: 327.5 g/mol

Description

“3-(Hexyloxy)-N-(4-methoxyphenethyl)aniline” is a complex organic compound. It contains an aniline group, which is an amino group (-NH2) attached to a phenyl group (a benzene ring). It also has a hexyloxy group (-O-(CH2)5-CH3) and a methoxyphenethyl group (-O-CH2-CH2-C6H4-O-CH3), both attached to the phenyl ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the hexyloxy and methoxyphenethyl groups to the phenyl ring. This could potentially be achieved through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the phenyl ring, with the hexyloxy and methoxyphenethyl groups attached. The exact structure would need to be confirmed using techniques such as NMR and HRMS.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Given the presence of the aniline group, it could potentially undergo reactions such as acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. These could include its melting and boiling points, solubility in various solvents, and reactivity with different reagents.

Scientific Research Applications

Synthesis and Molecular Structure Analysis

• Synthesis and Characterization : 4-Methoxy-N-(3-phenylallylidene) aniline has been synthesized and characterized using FTIR and NMR spectroscopic techniques. This includes geometrical structure optimization and vibrational frequency analysis (Efil & Bekdemir, 2014).
• Molecular Dynamic Simulation and Antimicrobial Activity : A study on 4-Methoxy-N-(nitrobenzylidene)-aniline provided insights into its structural, vibrational, chemical, and antimicrobial properties. This included molecular dynamic simulation and drug likeness analysis (Subi et al., 2022).

Chemical and Electrochemical Applications

• Chemical and Electrochemical Formation : Poly(3-methoxyethoxythiophene) and its copolymers with aniline were studied for their conducting properties and response to various gases and vapors (Hosseini & Entezami, 2001).
• Palladium-Catalyzed Amination : Research on N-Hexyl-2-methyl-4-methoxyaniline focused on palladium-catalyzed amination of aryl halides and aryl triflates (Wolfe & Buchwald, 2003).

Photocatalysis and Environmental Applications

• Photocatalytic Activity : The photocatalytic degradation of 4-methoxy aniline was studied using synthesized photocatalysts based on AgX in nano clinoptilolite particles (Jafari & Nezamzadeh-Ejhieh, 2017).
• Ozonation and Decomposition : An investigation into the ozonation of anilines, including 4-methoxy aniline, explored their reactivity and the pathways for their decomposition (Tekle-Röttering et al., 2016).

Catalysis and Synthesis

• Synthesis of Derivatives : Studies on the synthesis of various aniline derivatives, including 3-methoxydiphenylamine, have provided insights into their chemical properties and potential industrial applications (Yao Jian-wen, 2007).

Sensors and Detection

• Detection of Biomarkers : Research on 4-Aminophenol, a biomarker of aniline, utilized a bi-functionalized luminescent metal-organic framework for sensitive detection (Jin & Yan, 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research could focus on optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and conducting clinical trials.